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Introduction
The iodoform (or haloform) reaction is a well-established chemical test for the identification of

methyl ketones (R-CO-CH₃) and secondary alcohols with a methyl group in the alpha position

(R-CH(OH)-CH₃), which are oxidizable to methyl ketones.[1][2] Ethanol and acetaldehyde also

yield a positive result. The reaction produces a characteristic yellow precipitate of iodoform
(triiodomethane, CHI₃).[1] While traditionally a qualitative test, the iodoform reaction can be

adapted for the precise quantification of susceptible compounds. This is particularly valuable in

pharmaceutical analysis, quality control, and process monitoring where the concentration of

such analytes is critical.

This document provides detailed protocols for several quantitative methods based on the

iodoform reaction, including spectrophotometry, gas chromatography, and titrimetry. It also

presents typical analytical method validation data to guide researchers in applying these

techniques.

Principle of the Reaction
In the presence of a base and iodine, a methyl ketone or a compound that can be oxidized to a

methyl ketone undergoes halogenation. The methyl group is successively iodinated to form a

triiodomethyl intermediate. Subsequent cleavage by a hydroxide ion yields a carboxylate salt
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and a precipitate of iodoform (CHI₃).[2] The amount of iodoform produced is stoichiometric to

the initial amount of the analyte, allowing for quantification.

Figure 1. Iodoform Reaction Mechanism
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Figure 2. General Quantitative Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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